Cas no 1788531-98-5 (N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1788531-98-5
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5404095
• Update Time: 2025-06-13

N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-ethylpyrrolidin-2-yl)methyl]-5-phenyl-2H-triazole-4-carboxamide
• N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C16H21N5O/c1-2-21-10-6-9-13(21)11-17-16(22)15-14(18-20-19-15)12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3,(H,17,22)(H,18,19,20)
• InChI Key： CMKIJDRYQRSIGE-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C(C(NCC2CCCN2CC)=O)=NN1

Additional information on N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide

N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1788531-98-5): A Comprehensive Overview in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and drug development. Among these, N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1788531-98-5) has emerged as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a detailed exploration of this compound, highlighting its chemical characteristics, pharmacological significance, and recent advancements in research.

The molecular structure of N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide encompasses a triazole ring fused with a phenyl group, linked to an ethyl-substituted pyrrolidine moiety. The carboxamide functional group at the 5-position of the triazole ring introduces additional reactivity, making it a versatile scaffold for further chemical modifications. This structural configuration not only enhances solubility but also facilitates interactions with biological targets, making it an attractive candidate for drug discovery.

In recent years, the field of chemical biology has witnessed significant progress in the development of small-molecule inhibitors targeting various disease pathways. The triazole core is particularly noteworthy for its presence in numerous bioactive molecules due to its ability to form stable hydrogen bonds and participate in π-stacking interactions. The incorporation of a phenyl group further enhances binding affinity by increasing hydrophobic interactions with protein targets. These features make N-[(1-ethylpyrrolidin-2-yl)methyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that triazole derivatives exhibit neuroprotective properties by modulating inflammatory pathways and antioxidant defenses. The ethyldihydropyridine moiety in the pyrrolidine ring may contribute to central nervous system penetration, enhancing bioavailability and therapeutic efficacy. Recent preclinical studies have demonstrated that analogs of this compound show promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the carboxamide group provides a site for further derivatization, allowing chemists to explore novel analogs with enhanced pharmacological profiles. Functionalization at this position can lead to compounds with improved metabolic stability and reduced toxicity. This flexibility makes N-(1-(Ethylpyrrolidin–2–yl)methyl)–4–phenyl–1H–1,2,3–triazole–5–carboxamide (CAS No. 1788531–98–5) a valuable scaffold for structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole ring via cycloaddition reactions followed by functionalization at the 5-position with the carboxamide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Docking simulations have revealed that the triazole and phenyl moieties interact favorably with key residues in protein active sites, suggesting strong binding affinity. Additionally, dynamic simulations have shown that the compound maintains structural stability under physiological conditions, which is crucial for effective drug action.

The pharmacokinetic properties of N-(Ethylpyrrolidin–2–yl)methyl)–4–phenyl–1H–1,2,3–triazole–5–carboxamide have also been extensively studied to assess its potential as a therapeutic agent. In vivo studies indicate moderate oral bioavailability and reasonable tissue distribution, suggesting its suitability for systemic administration. Furthermore, preliminary toxicity assays have shown low acute toxicity profiles at therapeutic doses, reinforcing its potential as a safe candidate for further development.

Future directions in research on this compound include exploring its mechanism of action at a molecular level and identifying potential off-target effects. Combination studies with other bioactive molecules may also reveal synergistic therapeutic benefits. As computational tools continue to advance, high-throughput virtual screening techniques will enable rapid identification of novel derivatives with optimized pharmacological properties.

In conclusion,N-(Ethylpyrrolidin–2–yl)methyl)–4–phenyl–1H–1,2,3-triazole–5-carboxamide (CAS No. 1788531–98–5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activity. Its potential applications in treating neurological disorders highlight its importance as a research tool and therapeutic candidate. With ongoing investigations into its synthesis, pharmacology, and computational modeling,this compound is poised to make substantial contributions to future drug development efforts.